N-(5-fluoro-2-methylphenyl)-2-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)acetamide
Description
N-(5-fluoro-2-methylphenyl)-2-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)acetamide, also known as FTOA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FTOA belongs to the class of oxadiazole derivatives and has been shown to exhibit various biological activities.
Scientific Research Applications
Antimicrobial Activity
Research has shown that derivatives of 1,3,4-oxadiazole, including those with fluorine atoms and thiophene moieties similar to N-(5-fluoro-2-methylphenyl)-2-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)acetamide, exhibit significant antimicrobial properties. These compounds were evaluated for their minimum inhibitory concentration (MIC) against a broad spectrum of Gram-positive and Gram-negative bacteria, as well as fungi. Specifically, compounds with a high number of fluorine atoms demonstrated notable potency against bacterial and fungal strains, suggesting the enhancement of antimicrobial properties by the presence of fluorine atoms at specific positions in the phenyl ring (Parikh & Joshi, 2014).
Anticancer Activity
A study focused on synthesizing and evaluating N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds for anticancer activity. These compounds underwent heterocyclization from their precursors and displayed cytotoxic activities against various cancer cell lines, including breast cancer. This research underscores the potential of such compounds, related to N-(5-fluoro-2-methylphenyl)-2-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)acetamide, in developing effective anticancer agents (Abu-Melha, 2021).
Anti-inflammatory Activity
Further research into N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides has highlighted significant anti-inflammatory activities among synthesized derivatives. These compounds, related in structure to N-(5-fluoro-2-methylphenyl)-2-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)acetamide, were tested for their ability to mitigate inflammation, showing promising results and indicating potential for further investigation in anti-inflammatory therapeutics (Sunder & Maleraju, 2013).
properties
IUPAC Name |
N-(5-fluoro-2-methylphenyl)-2-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12FN3O2S/c1-9-2-3-11(16)6-12(9)17-13(20)7-14-18-19-15(21-14)10-4-5-22-8-10/h2-6,8H,7H2,1H3,(H,17,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPZMFCIDUXHAQG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)NC(=O)CC2=NN=C(O2)C3=CSC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12FN3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-fluoro-2-methylphenyl)-2-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-fluorophenyl)-2-(1,3,7-trimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide](/img/structure/B2393137.png)
![ethyl 6-ethyl-2-(1-methyl-1H-pyrazole-3-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride](/img/structure/B2393141.png)
![3-[4-[5-Fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]piperazin-1-yl]pyrazine-2-carbonitrile](/img/structure/B2393143.png)
![5-Methyl-2-[[1-[(4-methyl-1,2,4-triazol-3-yl)methyl]piperidin-3-yl]methoxy]pyrimidine](/img/structure/B2393155.png)
![6-Methyl-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pyrimidine-4-carboxylic acid](/img/structure/B2393159.png)
![3-(4-chlorophenyl)sulfonyl-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]propanamide](/img/structure/B2393160.png)